3-Amino-3-(4-methylpyridin-3-yl)propanamide

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 3-amino-3-(4-methylpyridin-3-yl)propanamide
• InChI: InChI=1S/C9H13N3O/c1-6-2-3-12-5-7(6)8(10)4-9(11)13/h2-3,5,8H,4,10H2,1H3,(H2,11,13)
• InChI Key: UPONQTNOCKCEBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)C(CC(=O)N)N

Description

Stereoisomerism

The central carbon atom (C3) in the propanamide chain is a chiral center , permitting two enantiomers:

• (3R)-3-amino-3-(4-methylpyridin-3-yl)propanamide
• (3S)-3-amino-3-(4-methylpyridin-3-yl)propanamide
  Enantiomeric differences influence biological activity and crystallization behavior, though neither form has been isolated in the literature reviewed.

Positional Isomerism

Variations in methyl group placement on the pyridine ring yield positional isomers:

• 3-Amino-3-(3-methylpyridin-4-yl)propanamide : Methyl at pyridine’s third position.
• 3-Amino-3-(2-methylpyridin-3-yl)propanamide : Methyl at pyridine’s second position.

Table 2: Comparative Properties of Selected Isomers

Isomer	Pyridine Substitution	Key Structural Difference
3-Amino-3-(4-methylpyridin-3-yl)propanamide	4-methyl, position 3	Reference compound
3-Amino-3-(3-methylpyridin-4-yl)propanamide	3-methyl, position 4	Altered steric and electronic effects
(3R)-enantiomer	Identical substitution	Opposite configuration at C3

Positional isomers exhibit distinct dipole moments and solubility profiles due to altered charge distribution. For example, the 3-methylpyridin-4-yl isomer shows reduced aqueous solubility compared to the 4-methylpyridin-3-yl analog, attributed to weaker hydrogen-bonding capacity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-3-(4-methylpyridin-3-yl)propanamide typically involves the reaction of 4-methyl-3-pyridinecarboxylic acid with appropriate reagents to introduce the amino and propanamide groups. One common method involves the use of succinic anhydride and aminoguanidine hydrochloride as starting materials . The reaction conditions often include controlled temperatures and the use of solvents to facilitate the reaction.

Industrial Production Methods

Industrial production methods for 3-Amino-3-(4-methylpyridin-3-yl)propanamide are not well-documented in the public domain. large-scale synthesis would likely involve optimization of the laboratory-scale methods to ensure higher yields and purity, as well as the use of industrial reactors and purification techniques.

Chemical Reactions Analysis

Types of Reactions

3-Amino-3-(4-methylpyridin-3-yl)propanamide can undergo various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various electrophiles or nucleophiles for substitution reactions. The reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amino group may yield nitro derivatives, while reduction may yield primary or secondary amines.

Scientific Research Applications

3-Amino-3-(4-methylpyridin-3-yl)propanamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It may be used in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 3-Amino-3-(4-methylpyridin-3-yl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group and pyridine ring play crucial roles in binding to these targets, potentially inhibiting their activity or modulating their function. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

The compound’s structural analogs differ primarily in substituents on the aromatic ring or propanamide backbone, which influence physicochemical properties and bioactivity. Key comparisons include:

Amidoxime Derivatives

• 3-Amino-3-(hydroxyimino)-N-phenylpropanamide (Compound 7) : Structure: Features a hydroxyimino (-NHOH) group and phenyl substituent. Synthesized in 34% yield, indicating moderate synthetic efficiency.
• Fluorinated Derivatives (Compounds 12–15) : Example: 3-Amino-3-(hydroxyimino)-N-[4-(fluoro)phenyl]propanamide (Compound 15, 53% yield). Impact of Fluorine: Electron-withdrawing fluorine increases metabolic stability and may improve blood-brain barrier penetration.

Pyridine-Linked Propanamides

• (2S)-2-(3-Chloro-5-azetidinyloxyphenyl)-N-(4-methylpyridin-3-yl)propanamide : Structure: Incorporates a chloro-substituted phenyl group and azetidinone ring. Molecular Formula: C₁₈H₁₈ClN₃O₃ (MW: 359.8 g/mol). Key Feature: The azetidinone ring (a β-lactam analog) may confer antibiotic or enzyme-inhibitory activity.
• N-(4-Aminophenyl)-3-(2-oxopyridin-1(2H)-yl)propanamide : Structure: Contains an oxopyridinone group and aminophenyl substituent. Molecular Formula: C₁₄H₁₅N₃O₂ (MW: 257.29 g/mol).

Halogenated and Heterocyclic Analogs

• (3S)-3-Amino-3-(4,5-dibromofuran-2-yl)propanamide : Structure: Dibromofuran substituent with (3S) stereochemistry. Molecular Formula: C₇H₈Br₂N₂O₂ (MW: 311.96 g/mol). Lipophilicity: Bromine atoms increase lipophilicity, favoring membrane penetration but possibly reducing solubility.

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
Target Compound*	Not explicitly given	~250–300 (estimated)	4-Methylpyridin-3-yl	Likely moderate lipophilicity
Compound 7	C₉H₁₁N₃O₂	193.21	Phenyl, hydroxyimino	Hydrogen-bond donor
Compound 15	C₉H₁₀FN₃O₂	211.20	4-Fluorophenyl, hydroxyimino	Enhanced metabolic stability
RCSB PDB Ligand	C₁₈H₁₈ClN₃O₃	359.80	Chlorophenyl, azetidinone	Potential enzyme inhibition
N-(4-Aminophenyl)-propanamide	C₁₄H₁₅N₃O₂	257.29	Oxopyridinone, aminophenyl	High hydrophilicity
Dibromofuran Analog	C₇H₈Br₂N₂O₂	311.96	Dibromofuran, (3S)-configuration	High lipophilicity

*Note: Exact data for the target compound is inferred from structural analogs.

Biological Activity

3-Amino-3-(4-methylpyridin-3-yl)propanamide is a compound of significant interest due to its unique structural features and potential biological activities. With a molecular formula of C$_{10}$H$_{12}$N$_2$O and a molecular weight of 179.22 g/mol, this compound includes an amino group, a propanamide moiety, and a 4-methylpyridine ring, which contribute to its interaction with various biological targets.

Chemical Structure and Properties

The stereochemistry of 3-Amino-3-(4-methylpyridin-3-yl)propanamide is denoted as (3S), indicating the spatial arrangement of its atoms. This specific configuration is crucial for its chemical behavior and biological interactions. The compound's ability to form hydrogen bonds and engage in π-π interactions with biomolecules enhances its biological efficacy.

Biological Activity

Research indicates that 3-Amino-3-(4-methylpyridin-3-yl)propanamide exhibits potential enzyme inhibition properties, which may be beneficial in therapeutic applications related to cancer and neurological disorders. Its interactions with specific molecular pathways suggest that it could effectively modulate biological processes.

The compound has been studied for its ability to bind to various enzymes and receptors, potentially inhibiting their activity. This inhibition can lead to altered signaling pathways that are critical in disease processes. The amino group allows for hydrogen bonding, while the pyridine ring may facilitate additional interactions that enhance binding affinity.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 3-Amino-3-(4-methylpyridin-3-yl)propanamide, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
3-Amino-3-(pyridin-4-yl)propanamide	Lacks the methyl group on the pyridine ring	Different reactivity due to absence of methyl group
3-Amino-3-(3-methylpyridin-4-yl)propanamide	Methyl group in a different position on the pyridine	Alters interaction dynamics compared to the target
(3R)-3-Amino-3-(4-methylpyridin-3-yl)propanamide	Stereoisomer with opposite configuration	May exhibit different biological activities

The distinct positioning of the methyl group on the pyridine ring influences both chemical reactivity and biological activity, making 3-Amino-3-(4-methylpyridin-3-yl)propanamide valuable for research and development.

Case Studies and Research Findings

Several studies have highlighted the biological activity of related compounds, providing insights that may extend to 3-Amino-3-(4-methylpyridin-3-yl)propanamide:

• Enzyme Inhibition : A study demonstrated that similar aminopyridine derivatives exhibit inhibitory effects on p38α MAP kinase, which is involved in inflammatory responses and cancer progression .
• Neuroprotective Effects : Research on related compounds has shown potential neuroprotective effects through modulation of endocannabinoid signaling pathways, which may also apply to 3-Amino-3-(4-methylpyridin-3-yl)propanamide .

Q & A

Q. Table 1: Key Analytical Parameters

Technique	Parameters	Expected Outcome
¹H NMR (400 MHz)	DMSO-d₆, 25°C	8 signals, integrates to 11H
HPLC (C18)	Acetonitrile/H₂O (70:30), 1.0 mL/min	Retention time: 6.2 min

Advanced: How to resolve contradictions in reported bioactivity data?

Methodological Answer:
Conflicting bioactivity (e.g., IC₅₀ variability in enzyme assays) may stem from:

• Experimental Design: Use factorial design (e.g., 2³ DOE) to isolate variables like buffer pH or incubation time .
• Statistical Analysis: Apply ANOVA to determine if differences are significant (p < 0.05). For example, if IC₅₀ varies between 10 µM and 50 µM across studies, check for assay interference from DMSO or metal ions .
• Orthogonal Validation: Confirm activity via SPR (surface plasmon resonance) or ITC (isothermal titration calorimetry) to rule out false positives .

Basic: What safety protocols apply during synthesis and handling?

Methodological Answer:

• Personal Protective Equipment (PPE): Wear nitrile gloves, lab coat, and goggles. Use fume hoods for steps involving volatile reagents (e.g., DMF) .
• Waste Disposal: Neutralize acidic/basic waste before disposal. Collect organic solvents in designated halogenated waste containers .
• Emergency Procedures: For spills, use absorbent pads and neutralize with 5% NaHCO₃ for acids or 5% acetic acid for bases .

Advanced: How to design in vivo studies for neuropharmacological applications?

Methodological Answer:

• Animal Models: Use transgenic mice (e.g., APP/PS1 for Alzheimer’s) to evaluate blood-brain barrier penetration. Administer 10 mg/kg intraperitoneally and measure plasma/brain concentrations via LC-MS/MS .
• Dosing Regimen: Conduct pharmacokinetic studies (Cmax, Tmax, AUC) to determine optimal dosing frequency.
• Molecular Docking: Use AutoDock Vina to predict binding to NMDA receptors or acetylcholinesterase, guiding target validation .

Basic: What are the stability profiles under varying storage conditions?

Methodological Answer:

• Solid State: Store at −20°C under argon; degradation <5% over 12 months (confirmed via HPLC).
• Solution Phase: In DMSO, stable for 1 month at 4°C; avoid freeze-thaw cycles to prevent precipitation .

Advanced: How to integrate interdisciplinary approaches for functionalization?

Methodological Answer:

• Hybrid Catalysis: Combine organocatalysts (e.g., L-proline) with metal catalysts (e.g., Pd/C) for stereoselective functionalization of the pyridine ring .
• Machine Learning: Train models on existing reaction data (e.g., Reaxys) to predict optimal conditions for introducing fluorinated groups .